Cas no 114743-70-3 (2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate)

2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate is a glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. Its key advantages include high reactivity under mild acidic conditions, enabling efficient formation of β-glycosidic bonds with minimal side reactions. The benzyl protecting groups enhance solubility in organic solvents while providing stability during synthetic manipulations. The trichloroacetimidate moiety acts as a versatile leaving group, facilitating controlled glycosylation with a range of acceptors. This compound is particularly valuable in oligosaccharide synthesis, offering reliable stereocontrol and compatibility with complex substrates. Its well-defined reactivity profile makes it a preferred choice for constructing galactose-containing glycoconjugates in medicinal and biochemical research.

2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate structure

114743-70-3 structure

Product Name:2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate

CAS No:114743-70-3

MF:C₃₆H₃₆Cl₃NO₆

MW:685.03

CID:5092068

Update Time:2025-05-27

2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

- 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate
- Inchi： 1S/C36H36Cl3NO6/c37-36(38,39)35(40)46-34-33(44-24-29-19-11-4-12-20-29)32(43-23-28-17-9-3-10-18-28)31(42-22-27-15-7-2-8-16-27)30(45-34)25-41-21-26-13-5-1-6-14-26/h1-20,30-34,40H,21-25H2/t30-,31+,32+,33-,34+/m1/s1
- InChI Key： LMICALCPRSCSMO-YODGASFJSA-N
- SMILES： C1=C(C=CC=C1)CO[C@@H]1[C@H]([C@H]([C@H](O[C@H]1OC(=N)C(Cl)(Cl)Cl)COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate Pricemore >>

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